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Compound of Interest

Compound Name: Pharacine

Cat. No.: B138207

For the attention of: Researchers, Scientists, and Drug Development Professionals

Preamble: This document serves as a technical guide to the natural product Pharacine. It is
important to note that, based on a comprehensive review of the existing scientific literature as
of late 2025, information regarding the biological activity of Pharacine is exceptionally limited.
The primary research available focuses on its isolation and structural characterization, with
initial screenings showing a lack of activity in the tested assays. This guide faithfully represents
the current state of knowledge.

Executive Summary

Pharacine is a highly symmetrical, natural p-cyclophane first isolated from the marine bacterial
strain Cytophaga sp. AM13.1.[1][2][3] Its structure was elucidated through spectroscopic
methods. Initial in vitro bioactivity screenings were conducted against a panel of
microorganisms, including bacteria, fungi, yeast, and microalgae. In these primary assays,
Pharacine demonstrated no discernible biological activity.[1][2][4] Consequently, there is no
public domain data available concerning its mechanism of action, associated signaling
pathways, or quantitative measures of efficacy such as IC50 or EC50 values. This whitepaper
collates all available data on Pharacine, including its chemical properties and the experimental
protocols from its initial discovery.

It should be noted that some commercial suppliers may erroneously list a compound named
"Pharacine"” with antibiotic properties; however, the chemical structure and CAS number
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provided in such listings do not correspond to the natural product isolated from Cytophaga sp.

AM13.1 and likely represent a different chemical entity.[5]

Chemical and Physical Properties

Pharacine is distinguished by its unique and highly symmetrical p-cyclophane structure.[1][2]

[3] Its fundamental properties are summarized below.

Property Value Source

Molecular Formula C24H2408 PubChem][6]

Molecular Weight 440.44 g/mol Biosynth[5], PubChem][6]
3,8,15,20-
tetraoxatricyclo[20.2.2.21°,13]oc

IUPAC Name tacosa- PubChem][6]
1(25),10,12,22(26),23,27-
hexaene-2,9,14,21-tetrone
C1CCOC(=0)C2=CC=C(C=C2

Canonical SMILES )C(=0)OCCCCOC(=0)C3=CC  Biosynth[5]

=C(C=C3)C(=0)0C1

Source Organism

Cytophaga sp. strain AM13.1

J Nat Prod[1][2][3]

Compound Class

p-Cyclophane

J Nat Prod[1][2][3]

Biological Activity Assessment

The only published study on Pharacine reported its evaluation against a panel of nine

microorganisms. The compound showed no inhibitory activity in these assays.[1][2][4]

Table of Screening Results:
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Organism Type Species Tested Result

Chlorella vulgaris, Chlorella
Microalgae sorokiniana, Scenedesmus No Activity

subspicatus

Fungi Mucor miehei No Activity

Yeast Candida albicans No Activity

) - Staphylococcus aureus, o
Bacteria (Gram-positive) ] - No Activity
Bacillus subtilis

Bacteria (Gram-negative) Escherichia coli No Activity

) ) Streptomyces o
Bacteria (Actinomycete) B No Activity
viridochromogenes

Due to the lack of observed activity, no quantitative data (e.g., IC50, MIC) has been reported,
and no further studies into its mechanism of action or signaling pathways have been published.

Experimental Protocols

The following methodology is based on the description of the bioactivity screening in the
primary literature.

Antimicrobial and Antifungal Agar Diffusion Assay

The bioactivity of Pharacine was determined using a standard agar diffusion assay.

o Preparation of Test Plates: Standard growth media agar plates were prepared and allowed to
solidify.

 Inoculation: The surface of the agar was uniformly inoculated with a suspension of the
respective test organism (bacteria, yeast, or fungi).

o Application of Compound: A filter paper disc of a standard diameter (typically 6 mm) was
impregnated with a solution of purified Pharacine at a specified concentration. The solvent
was allowed to evaporate.
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 Incubation: The prepared disc was placed onto the center of the inoculated agar plate. Plates
were incubated under conditions (temperature, time) optimal for the growth of the specific
test organism.

o Data Analysis: The plates were examined for a zone of growth inhibition around the filter
paper disc. The absence of a clear zone was interpreted as "no activity."

Visualizations
Experimental Workflow for Bioactivity Screening

The following diagram illustrates the logical workflow of the initial screening performed on
Pharacine.
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Caption: Workflow of the initial bioactivity screening of Pharacine.

Conclusion and Future Directions

Pharacine remains a structurally interesting natural product with an underexplored biological
potential. The initial negative screening results against a limited panel of microorganisms do
not preclude the possibility of other, more specific biological activities (e.g., antiviral, cytotoxic,
enzyme inhibition, or receptor modulation).
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Future research endeavors could involve:

e Broader screening against diverse biological targets, including cancer cell lines, viral panels,
and specific enzyme assays.

o Computational studies, such as molecular docking, to predict potential protein targets based
on Pharacine's unique 3D structure.

» Total synthesis of Pharacine to enable the generation of analogues for structure-activity
relationship (SAR) studies.

Until such studies are conducted and published, the biological activity of Pharacine remains an
open question for the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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